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Compound of Interest

Compound Name: 3-Cyclohexyl-1,1-dipropylurea
CAS No.: 57883-80-4

Cat. No.: B3337207

Get Quote

Executive Summary & Compound Identification[1

Effective chemical management requires precise identification to prevent cross-contamination

and ensure regulatory compliance.[1] 3-Cyclohexyl-1,1-dipropylurea is a substituted urea
derivative, typically utilized as a research intermediate or in specific agrochemical applications.

[1]

While specific Safety Data Sheets (SDS) for this exact analog may be sparse in public
databases, its structural homology to 3-Cyclohexyl-1,1-diethylurea and N,N'-Dicyclohexylurea
dictates that it be treated with the rigorous safety standards applied to bioactive organic
amides.[1]

Chemical Identity Matrix[1][2]
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Property Specification

Chemical Name 3-Cyclohexyl-1,1-dipropylurea
CAS Number 57883-80-4

Molecular Formula C13H26N20

Molecular Weight 226.36 g/mol

) Solid (crystalline) or Viscous Liquid (depending
Physical State )
on purity/temperature)

Low water solubility; Soluble in organic solvents

Solubilit
y (DMSO, Methanol, DCM)

Waste Stream Non-Halogenated Organic

Hazard Assessment & Safety Profiling

Scientific Rationale: Substituted ureas possess nitrogen-carbon bonds that can release toxic
fumes (NOx) upon thermal decomposition.[1] Although not typically explosive, they are
combustible and can act as irritants or sensitizers.[1]

Hazard Classification (GHS /| OSHA HCS)

Based on Structure-Activity Relationship (SAR) with analogous ureas (e.g., CAS 57883-78-0).
[1]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1]

Environmental Hazard: Chronic Aquatic Toxicity (Do not release to environment).[1]

Critical Safety Directive: Treat this substance as a sensitizer and aquatic toxin.[1] All disposal
procedures must prevent release into municipal water systems.[1]
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Pre-Disposal Stabilization & Packaging

Before removal from the laboratory, the waste must be stabilized to prevent accidental
exposure or reaction.[1]

A. Segregation Protocol[1]

e Do NOT Mix With: Strong oxidizers (e.qg., nitric acid, perchlorates), strong acids, or
halogenated solvents (unless the disposal stream specifically allows mixed organics).[1]

o Correct Stream: Segregate into Non-Halogenated Organic Waste.[1]

B. Container Selection

e Primary Container: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

o Closure: Screw-cap with Teflon (PTFE) liner to prevent solvent leaching if dissolved.[1]

C. Labeling Requirements

Every container must be labeled immediately upon waste generation.[1][3]
o Standard Label: "Hazardous Waste - Organic."[1]

» Constituents: Explicitly list "3-Cyclohexyl-1,1-dipropylurea” and the solvent (if applicable,
e.g., "in DMSQ").

» Hazard Checkboxes: [x] Toxic [x] Irritant.[1]

Disposal Workflow: The Decision Tree

The following diagram outlines the logical flow for disposing of 3-Cyclohexyl-1,1-
dipropylurea, ensuring no step is missed from generation to final destruction.
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Figure 1: Operational workflow for the segregation, packaging, and disposal of 3-Cyclohexyl-

1,1-dipropylurea waste.

Emergency Spill Procedures

In the event of an accidental release, immediate action is required to minimize exposure.[1]

Scenario

Response Protocol

Minor Solid Spill

1. Don PPE (Nitrile gloves, Safety Goggles, Lab
Coat, N95 Mask if dust is present).2.[1][3]
Gently sweep using a brush and dustpan; avoid
generating dust.3.[1] Place waste in a sealed
container labeled "Spill Debris - Hazardous".4.
Wipe area with a damp paper towel; dispose of

towel as solid waste.[1]

Liquid Spill

1. Evacuate immediate area if volume is
>100mL.2.[1] Absorb with inert material
(Vermiculite, Sand, or Universal Absorbent
Pads).3.[1] Do NOT use sawdust
(combustible).4.[1] Scoop absorbed material
into a waste bucket.5.[1] Clean surface with

soap and water.[1][4]

Skin Contact

Wash with soap and copious water for 15
minutes.[1][4] Seek medical attention if irritation

persists.

Professional Disposal Methodology

As a researcher, your responsibility ends at the "Satellite Accumulation Area" pickup, but

understanding the final fate of the chemical ensures "Cradle-to-Grave" stewardship.[1]

Recommended Destruction Method: High-Temperature Incineration[1]

e Mechanism: The waste is injected into a rotary kiln incinerator operating at >1000°C.[1]

e Chemistry:
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o Carbon

[1]
o Hydrogen
[1]
o Nitrogen
/
(Scrubbed)[1]

o Why this method? Incineration is the only method that guarantees the complete destruction
of the urea backbone, preventing environmental leaching and bioaccumulation.

Self-Validation Check: Before scheduling pickup, ask: Is the container compatible with the
solvent? Is the lid tight? Is the label legible and complete with the CAS number? If yes, the
system is secure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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